Cas no 1795506-45-4 (5-[(3-chloro-2-fluorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine hydrobromide)

• Product Name: 5-[(3-chloro-2-fluorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine hydrobromide
• CAS No: 1795506-45-4
• MF: C₁₁H₁₁BrClFN₂S
• MW: 337.638842821121
• CID: 4614598
• PubChem ID: 86811786
• Update Time: 2025-06-11

5-[(3-chloro-2-fluorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-[(3-chloro-2-fluorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine hydrobromide

• Inchi： 1S/C11H10ClFN2S.BrH/c1-6-9(16-11(14)15-6)5-7-3-2-4-8(12)10(7)13;/h2-4H,5H2,1H3,(H2,14,15);1H
• InChI Key： HGDMYGVYCSBKEK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1F)C1=C(N=C(N)S1)C.Br

Additional information on 5-[(3-chloro-2-fluorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine hydrobromide

Introduction to 5-[(3-chloro-2-fluorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine hydrobromide (CAS No. 1795506-45-4)

5-[(3-chloro-2-fluorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine hydrobromide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1795506-45-4, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both chloro and fluorine substituents in the aromatic ring, combined with the thiazole core, contributes to its unique chemical properties and reactivity.

The molecular structure of 5-[(3-chloro-2-fluorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine hydrobromide encompasses a benzene ring substituted with a chloro group at the 3-position and a fluorine atom at the 2-position. This substitution pattern enhances the compound's ability to interact with biological targets, making it a valuable scaffold for drug design. The thiazole ring, a heterocyclic compound containing sulfur and nitrogen, is known for its stability and versatility in pharmaceutical applications. The amine group at the 2-position of the thiazole ring further expands its potential for further functionalization and derivatization.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The specific substitution pattern of 5-[(3-chloro-2-fluorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine hydrobromide makes it particularly interesting for researchers looking to develop new therapeutic strategies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The combination of the chloro, fluorine, and methyl groups provides multiple sites for further chemical modification. This flexibility allows chemists to tailor the properties of the final product to specific biological targets. For instance, modifications at the amine group can influence solubility and metabolic stability, while changes at the aromatic ring can affect binding affinity to proteins.

The hydrobromide salt form of this compound enhances its solubility in water, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. By incorporating a bromide counterion, the compound's solubility profile is optimized for both in vitro and in vivo studies.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of a drug, including its metabolic stability and binding affinity. In particular, C-F bonds are known for their strength and stability, which can lead to improved pharmacological activity. The incorporation of fluorine into 5-[(3-chloro-2-fluorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine hydrobromide may contribute to its potential as a lead compound in drug discovery.

The thiazole core itself has been extensively studied for its biological activity. Thiazole derivatives have shown promise as antimicrobial agents, anti-inflammatory drugs, and even as components in anticancer therapies. The structural motif is found in numerous natural products and pharmaceuticals, underscoring its importance in medicinal chemistry. The specific derivative described here builds upon this rich history by incorporating additional functional groups that may enhance its biological activity.

In conclusion, 5-[(3-chloro-2-fluorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine hydrobromide (CAS No. 1795506-45-4) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, including the presence of chloro and fluorine substituents on an aromatic ring coupled with a thiazole core, make it a versatile scaffold for drug design. The compound's potential as an intermediate in synthesizing more complex molecules further underscores its importance in medicinal chemistry research.